Cas no 2138071-75-5 (3-(Butan-2-yl)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(Butan-2-yl)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138071-75-5
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 6409309
• PubChem ID: 19084530
• Update Time: 2024-03-01

3-(Butan-2-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1157030
• 3-(butan-2-yl)-4,4-dimethylcyclohexan-1-one
• 2138071-75-5
• SCHEMBL8670574
• 3-(Butan-2-yl)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C12H22O/c1-5-9(2)11-8-10(13)6-7-12(11,3)4/h9,11H,5-8H2,1-4H3
• InChI Key： AGEGNTJSMHWDOW-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C(C1)C(C)CC

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids